Cas no 2171379-08-9 (3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5,5-dimethylhexanoic acid)

• Product Name: 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5,5-dimethylhexanoic acid
• CAS No: 2171379-08-9
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6587663
• PubChem ID: 165811565
• Update Time: 2025-07-20

3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5,5-dimethylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5,5-dimethylhexanoic acid
• 3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-5,5-dimethylhexanoic acid
• EN300-1521511
• 2171379-08-9

• Inchi： 1S/C28H36N2O5/c1-5-10-24(26(33)29-18(15-25(31)32)16-28(2,3)4)30-27(34)35-17-23-21-13-8-6-11-19(21)20-12-7-9-14-22(20)23/h6-9,11-14,18,23-24H,5,10,15-17H2,1-4H3,(H,29,33)(H,30,34)(H,31,32)/t18?,24-/m0/s1
• InChI Key： SHPYTQUZEMVVJP-LUTIACGYSA-N
• SMILES： O(C(N[C@@H](CCC)C(NC(CC(=O)O)CC(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 105Ų

Additional information on 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5,5-dimethylhexanoic acid

Recent Advances in the Study of 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5,5-dimethylhexanoic acid (CAS: 2171379-08-9)

The compound 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5,5-dimethylhexanoic acid (CAS: 2171379-08-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its applications in the design of novel therapeutics, particularly in targeting protein-protein interactions and enzyme inhibition. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group enhances its utility in solid-phase peptide synthesis (SPPS), making it a valuable tool for researchers.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of this compound in the synthesis of peptidomimetics with enhanced bioavailability. The researchers utilized 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5,5-dimethylhexanoic acid as a building block to develop inhibitors of the protease enzyme, which is implicated in several pathological conditions. The study demonstrated that the incorporation of this compound into peptide chains significantly improved the stability and binding affinity of the resulting inhibitors. These findings highlight its potential in the development of next-generation protease inhibitors.

Another notable advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where the compound was employed in the synthesis of cyclic peptides. The researchers leveraged its structural rigidity, conferred by the 5,5-dimethylhexanoic acid moiety, to stabilize the peptide conformation and enhance target specificity. The study revealed that the cyclic peptides exhibited superior pharmacokinetic properties compared to their linear counterparts, underscoring the importance of 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5,5-dimethylhexanoic acid in peptide engineering.

In addition to its applications in peptide synthesis, recent research has explored the compound's potential in drug delivery systems. A 2023 study in Molecular Pharmaceutics investigated its use as a linker in antibody-drug conjugates (ADCs). The researchers found that the compound's stability under physiological conditions and its ability to release payloads selectively in target tissues made it an attractive candidate for ADC development. This opens new avenues for the targeted delivery of chemotherapeutic agents, reducing off-target effects and improving therapeutic efficacy.

Despite these promising developments, challenges remain in the large-scale production and purification of 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5,5-dimethylhexanoic acid. A 2024 review in Organic Process Research & Development highlighted the need for optimized synthetic routes to improve yield and reduce costs. The review also emphasized the importance of advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), for ensuring the purity and consistency of the compound in industrial applications.

In conclusion, 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5,5-dimethylhexanoic acid (CAS: 2171379-08-9) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications span peptide synthesis, drug development, and targeted delivery systems, with recent studies demonstrating its potential to address unmet medical needs. Future research should focus on overcoming production challenges and further exploring its therapeutic potential in preclinical and clinical settings.